Cas no 508-02-1 (Oleanolic acid)

Oleanolic acid is a naturally occurring triterpenoid compound exhibiting potent antioxidant and anti-inflammatory properties. It has been shown to exhibit potential in modulating lipid metabolism and protecting against oxidative stress, making it a promising candidate for applications in the field of nutraceuticals and pharmaceuticals.

Oleanolic acid structure

Product name:Oleanolic acid

CAS No:508-02-1

MF:C₃₀H₄₈O₃

MW:456.7003

MDL:MFCD00064914

CID:37896

PubChem ID:24898021

Oleanolic acid Chemical and Physical Properties

Names and Identifiers

- Oleanic acid
- (3-beta)-3-hydroxyolean-12-en-28-oicacid
- (3-beta)-olean-12-en-28-oicaci
- 3-beta-hydroxy-olean-12-en-28-oicaci
- astrantiageninc
- giganteumgeninc
- virgaureageninb
- CARYOPHYLLIN
- Oleanolic Acid Hydrate
- 3-Beta-Hydroxyolean-12-en-28-oic acid
- OleanoicAcid
- Oleanolic acid
- OLEANOLIC ACID(P)
- OLEANOLIC ACID(P) PrintBack
- OLEANOLIC ACID(SH)
- Araligenin
- Gledigeni
- Guagenin
- MoMorgenin
- Octadecane
- Oleanol
- Oleanolic
- Taragenin
- Taraligenin
- 3beta-Hydroxyolean-12-en-28-oic acid
- [ "" ]
- oIeanoIicacid
- Astrantiagenin C
- Giganteumgenin C
- Virgaureagenin B
- NSC114945
- 6SMK8R7TGJ
- oleonolic acid
- Oleanicacid
- 856832-77-4
- oleanoic acid
- BCP10498
- VS-02269
- SCHEMBL13395360
- 10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylic acid
- Olean-12-en-28-oic acid, 3.beta.-hydroxy-
- 3-Hydroxyolean-12-en-28-oic acid
- MFCD00064914
- 2,2,6a,6b,9,9,12a-heptamethyl-10-oxidanyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- Olean-12-en-28-oic acid, 3-hydroxy-, (3.beta.)-
- Oleanic acid; Caryophyllin;Astrantiagenin C
- A828303
- EN300-718147
- DTXSID30862072
- MLS006011427
- MIJYXULNPSFWEK-UHFFFAOYSA-N
- AKOS005613008
- OleanolicAcid
- SMR004703243
- 10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- SY056722
- 3-Hydroxyolean-12-en-28-oic acid, (3.beta.)-
- Fructus Ligustris Extract
- ConMedNP.2749
- epi-Oleanolic acid
- ConMedNP.2752
- Gledigenin 1
- (3alpha)-3-hydroxyolean-12-en-28-oic acid
- 3-epioleanolic_acid
- ConMedNP.2750
- ConMedNP.2751
- 3-Epioleanolic acid
- Dataset-S1.92
- Dataset-S1.91
- 508-02-1
- MDL： MFCD00064914
- Inchi： 1S/C30H48O3/c1-25(2)14-16-30(24(32)33)17-15-28(6)19(20(30)18-25)8-9-22-27(5)12-11-23(31)26(3,4)21(27)10-13-29(22,28)7/h8,20-23,31H,9-18H2,1-7H3,(H,32,33)/t20-,21-,22+,23-,27-,28+,29+,30-/m0/s1
- InChI Key： MIJYXULNPSFWEK-GTOFXWBISA-N
- SMILES： O([H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]4(C(=O)O[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[C@@]4([H])C3=C([H])C([H])([H])[C@@]12[H]

Computed Properties

Exact Mass: 456.360345g/mol
Surface Charge: 0
XLogP3: 7.5
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 456.360345g/mol
Monoisotopic Mass: 456.360345g/mol
Topological Polar Surface Area: 57.5Å²
Heavy Atom Count: 33
Complexity: 885
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Molecular Weight: 456.7

Experimental Properties

Color/Form: Powder
Density: 1.0261 (rough estimate)
Melting Point: >300 °C (lit.)
Boiling Point: 553.5°C at 760 mmHg
Flash Point: 302.6 °C
Refractive Index: 1.4940 (estimate)
Solubility: 0.001748 mg/L @ 25 °C (est)
PSA: 57.53000
LogP: 7.23360
Specific Rotation: +74° - +80° (c=1, CHCl3)
pka: 2.52(at 25℃)
Solubility: Almost insoluble in water, slightly soluble in ethanol and chloroform.
Merck: 6827

Oleanolic acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Hazard Category Code： R36/37/38
Safety Instruction： S26-S36
RTECS：RK0177965
Hazardous Material Identification：
Risk Phrases：R36/37/38
TSCA：Yes
Storage Condition：2-8°C
Safety Term：S26;S36

Oleanolic acid Customs Data

HS CODE：2918199090
Customs Data：

China Customs Code:
2918199090

Overview:

HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Oleanolic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-342251-2.5g	(4aS,6aS,6bR,8aR,10S,12aR,12bR,14bS)-10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylic acid	508-02-1	95%	2.5g	$20.0	2023-11-13
AK Scientific	J95137-5g	Oleanolic acid	508-02-1	95%	5g	$20	2023-09-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD9284-5g	Oleanolic Acid	508-02-1	98%	5g	￥28.0	2024-04-18
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R002016-20mg	Oleanolic acid	508-02-1		20mg	￥54	2024-05-23
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O815225-500g	Oleanolic acid	508-02-1	97%	500g	￥2,225.00	2022-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	OV088-25g	Oleanolic acid	508-02-1	98%	25g	￥197.0	2022-06-10
AK Scientific	C507-1g	Oleanolic acid	508-02-1	>98% (HPLC), powder	1g	$104	2023-09-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O33100-100g	Oleanolic Acid	508-02-1	98%	100g	￥979.0	2022-04-27
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	42515-10MG		508-02-1		10MG	￥2211.59	2023-01-15
eNovation Chemicals LLC	D401637-50g	Oleanic acid	508-02-1	98%	50g	$350	2024-06-05